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Compound of Interest

Compound Name: Tetraphenoxysilane

Cat. No.: B073000 Get Quote

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Tetraphenoxysilane (CAS No. 1174-72-7). The following procedures are based on the

available hazard information and general best practices for handling corrosive materials. It is

imperative to supplement this guide with a thorough in-house risk assessment prior to

commencing any work.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Tetraphenoxysilane was not

available at the time of this document's creation. The information herein is compiled from

various sources and should be used as a guide. All laboratory personnel must consult with their

institution's Environmental Health and Safety (EHS) department for specific guidance and

protocols.

Summary of Hazards
Tetraphenoxysilane is classified as a corrosive material.[1] Direct contact can cause severe

skin burns and serious eye damage. Inhalation of dust or vapors may also be harmful.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to ensure personnel safety when handling

Tetraphenoxysilane.
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PPE Category Specification

Hand Protection

Chemical-resistant gloves (e.g., Nitrile or

Neoprene). Regularly inspect gloves for any

signs of degradation or perforation.

Eye and Face Protection
Chemical splash goggles and a full-face shield

are required.

Respiratory Protection

A NIOSH-approved half-face respirator

equipped with an organic vapor/acid gas

cartridge and a dust/mist filter is recommended,

especially when handling the solid form.[2]

Body Protection
A chemical-resistant lab coat or apron worn over

long-sleeved clothing and long pants.

Foot Protection
Closed-toe, chemical-resistant shoes are

required.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is crucial to minimize the risk of exposure and

contamination.

1. Preparation:

Designate a specific work area for handling Tetraphenoxysilane, preferably within a

certified chemical fume hood.

Ensure that an emergency eyewash station and safety shower are readily accessible and

have been recently tested.

Assemble all necessary equipment and reagents before bringing Tetraphenoxysilane into

the work area.

Verify that all required PPE is available and in good condition.
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2. Handling:

Don all required PPE before handling the chemical container.

Carefully open the container within the chemical fume hood to avoid generating dust.

Use appropriate tools (e.g., spatula, scoop) to handle the solid material. Avoid creating dust.

If weighing the solid, do so within the fume hood or in a ventilated balance enclosure.

When dissolving or reacting, slowly add Tetraphenoxysilane to the solvent or reaction

mixture.

3. Decontamination:

Thoroughly clean all equipment and the work surface with an appropriate solvent and then

soap and water after use.

Wipe down the interior of the chemical fume hood.

Remove PPE in the correct order to avoid cross-contamination.

Disposal Plan
All waste materials contaminated with Tetraphenoxysilane must be treated as hazardous

waste.

Solid Waste:

Collect any unused Tetraphenoxysilane and any contaminated disposable materials

(e.g., weigh boats, gloves, paper towels) in a clearly labeled, sealed hazardous waste

container.

The container should be labeled as "Hazardous Waste - Corrosive Solid" and include the

full chemical name: Tetraphenoxysilane.

Liquid Waste:
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Collect any solutions containing Tetraphenoxysilane in a separate, clearly labeled

hazardous waste container.

The container should be labeled as "Hazardous Waste - Corrosive Liquid" and list all

chemical constituents.

Disposal Route:

All hazardous waste must be disposed of through your institution's licensed environmental

waste management provider.

Do not dispose of Tetraphenoxysilane down the drain or in regular trash.

Quantitative Data
Property Value

CAS Number 1174-72-7

Molecular Formula C₂₄H₂₀O₄Si

Molecular Weight 400.5 g/mol

Appearance White to light yellow powder or lump

Melting Point 48-53 °C

Boiling Point 417-420 °C

InChIKey ADLSSRLDGACTEX-UHFFFAOYSA-N
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Caption: Workflow for the safe handling and disposal of Tetraphenoxysilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b073000?utm_src=pdf-body
https://www.benchchem.com/product/b073000?utm_src=pdf-custom-synthesis
https://www.gvsu.edu/labsafety/corrosives-77.htm
https://www.oshatrainingschool.com/blog/corrosive-safety
https://www.benchchem.com/product/b073000#personal-protective-equipment-for-handling-tetraphenoxysilane
https://www.benchchem.com/product/b073000#personal-protective-equipment-for-handling-tetraphenoxysilane
https://www.benchchem.com/product/b073000#personal-protective-equipment-for-handling-tetraphenoxysilane
https://www.benchchem.com/product/b073000#personal-protective-equipment-for-handling-tetraphenoxysilane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b073000?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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